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Compound of Interest

Compound Name: 3-Bromo-2-ethoxy-5-methylphenol
CAS No.: 1026796-62-2
Cat. No.: B12095007
Get Quote
. J

Executive Summary: The Hazard Beyond the SDS

As researchers, we often glance at a Safety Data Sheet (SDS) and see "Irritant” or "Corrosive."
However, 3-Bromo-2-ethoxy-5-methylphenol presents a specific toxicological profile that
demands more than generic precautions.[1]

This compound combines a phenolic core with a halogen (bromine) and an ethoxy ether
linkage.

e The Phenolic Risk: Like all phenols, this compound is rapidly absorbed through the skin.[2]
Critically, phenols possess a local anesthetic effect.[1][2] You may not feel a burn until
systemic toxicity (CNS depression, renal failure) has already begun.[1]

» The Halogen/Ether Factor: The bromine and ethoxy substituents increase the molecule's
lipophilicity compared to phenol. This theoretically enhances its ability to penetrate the
dermal lipid barrier, making skin contact significantly more dangerous than standard phenol.

[1]
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Core Directive: Treat this substance as a Class 1B Skin Corrosive and a High-Acute Toxicity
agent.[1]

Personal Protective Equipment (PPE) Matrix

The following PPE standards are non-negotiable for handling this compound. We utilize a
"Barrier Redundancy" approach.

PPE Specification Table
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Protection Zone

Standard Handling
(Solids < 1g)

High-Risk Handling
(Liquids/Solutions
> 10mL)

Technical Rationale

Hand Protection

Double Gloving:Inner:
Nitrile (4 mil)Outer:
Nitrile (Extended Culff,
5-8 mil)

Laminate
Barrier:Inner: Silver
Shield® / 4H®
(Laminate)Outer:

Nitrile (for dexterity)

Phenols degrade
nitrile over time.[1]
Laminate films provide
>8hr breakthrough
time against
halogenated

aromatics.[1]

Eye Protection

Chemical Safety
Goggles (Indirect
Vent)

Face Shield +
Chemical Goggles

Safety glasses are
insufficient.[1]
Vapors/dust can
bypass glasses;
splashes cause
irreversible corneal

opacity.[1]

Body Defense

Lab Coat
(Polyester/Cotton

blend), closed to neck

Chemical-Resistant
Apron
(Neoprene/PVC) over
Lab Coat

Cotton absorbs
phenols, holding them
against the skin.[1] An
apron provides an
impervious splash
guard.[1]

Respiratory

Fume Hood (Face

velocity: 100 fpm)

Fume Hood +
N95/P100 (if dust

generation is likely)

Inhalation of dust
causes severe
respiratory tract

edema.[1]

Visual Logic: PPE Selection Workflow
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Start: Assess Task

Physical State?

Powder Solution

Solid / Powder (<1g) Liquid / Solution (>10mL)
Gloves: Double Nitrile Gloves: Silver Shield® Laminate
(Change immediately on splash) (Under Nitrile outer)
Eyes: Chemical Goggles Eyes: Goggles + Face Shield

N

Engineering: Fume Hood
(Sash at 18 inches)

Ready for Procedure

Click to download full resolution via product page

Figure 1: Decision logic for selecting appropriate PPE based on the physical state and quantity
of the chemical.

Operational Protocols
A. Weighing & Transfer (Solid State)[1]
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e The Risk: Static electricity can cause fine powders of brominated phenols to "jump," creating

invisible contamination on balance surfaces.[1]

e Protocol:

o Engineering Control: Place the analytical balance inside the fume hood or use a balance

enclosure.
o Static Mitigation: Use an anti-static gun on the weighing boat before adding the chemical.

o Technique: Never weigh directly onto the balance pan. Use a secondary containment tray

(spill tray) inside the hood.

B. Solubilization (Liquid State)[1]

e The Risk: Exothermic heat of solution (mild) and splash potential.

» Protocol:
o Add the solvent to the solid, not vice-versa, to minimize dust puff-back.[1]

o If using DMSO or DMF (common solvents for this lipophilic compound), remember that
these solvents enhance skin permeability, carrying the toxic phenol deeper into the tissue

faster.[1]

o Laminate gloves are mandatory when handling DMSO solutions of this compound.[1]

Emergency Response: The "PEG 400" System

Water is not the primary decontamination agent for phenol exposures on the skin.[3] Water is
hydrophobic to phenols and can spread the chemical over a larger surface area before

washing it away.

You must have a "Phenol Response Kit" available before opening the bottle.

The Response Kit Inventory:
o Polyethylene Glycol 300 or 400 (PEG 400) - 500mL bottle.[1]
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e Pre-soaked PEG swabs.[1]

e |Isopropanol (70%) - Secondary option if PEG is unavailable.[1]

Exposure Response Workflow

H 1
Flush with WATER only ‘ ] . o
Eye Contact H a0 i #| DONOT USE PEG INEVES |
--------------- Seek Emergency Medical Attention
(Bring SDS)
o] ADDly PEG 400 immediately Wash with soap/water
Skin Contact Remove Contaminated Clothing (Wipe and replace swabs) (After PEG treatment)

Click to download full resolution via product page

Figure 2: Critical response workflow distinguishing between eye (water only) and skin (PEG
400) decontamination routes.[1]

Waste Disposal & Deactivation

Do not mix this compound with general organic waste if possible; segregate as Halogenated
Solvent/Organic Waste.[1]

e Segregation: The bromine atom mandates disposal in "Halogenated" streams to prevent
corrosion of incinerators designed for non-halogenated waste.

e Spill Cleanup (<50 mL):
o Do not use water (spreads contamination).[1][3][4]

o Cover with an absorbent material (Vermiculite or commercial Phenol/Formaldehyde spill
pads).[1]

o Scoop into a wide-mouth jar, label as "Hazardous Waste: Brominated Phenol Debris."[1]

o Clean the surface with a soap/water solution after bulk removal.
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e Occupational Safety and Health Administration (OSHA).Occupational Safety and Health
Standards: Toxic and Hazardous Substances (Phenol).[1] 29 CFR 1910.1000.[1] [Link][1]

» National Center for Biotechnology Information (NCBI).PubChem Compound Summary for
Bromophenol Derivatives.[1] (General Phenol Safety Data). [Link]

» University of Oxford, Department of Chemistry.Safety Data: Phenols and derivatives handling
guidelines. (Verifying PEG 400 protocol). [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal Protective Equipment & Handling Guide: 3-
Bromo-2-ethoxy-5-methylphenol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12095007/docs#personal-protective-equipment-
handling-guide-3-bromo-2-ethoxy-5-methylphenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b12095007?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12095007?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

